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Compound of Interest

Compound Name: Timelotem

CAS No.: 120106-98-1

Cat. No.: B15617451

Get Quote

Absence of specific disposal protocols for the research compound Timelotem necessitates a

precautionary approach based on established principles of laboratory safety and hazardous

waste management. Researchers, scientists, and drug development professionals must handle

and dispose of this compound by adhering to general best practices for chemical waste, in

close consultation with their institution's Environmental Health and Safety (EHS) department.

This guidance provides a procedural framework to ensure safety and compliance.

Chemical and Physical Properties of Timelotem
A summary of the available quantitative data for Timelotem is presented below. This

information is crucial for EHS personnel to classify the waste stream and determine the

appropriate disposal route.
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Property Value Source

Molecular Formula C17H18FN3S [1][2]

Molecular Weight 315.4 g/mol [1][2]

CAS Number 96306-34-2 [1][3]

General Protocol for the Disposal of Research
Chemicals without a Specific Safety Data Sheet
(SDS)
In the absence of a specific Safety Data Sheet (SDS) for Timelotem, the following

experimental protocol outlines the necessary steps to ensure its safe and compliant disposal.

This procedure is designed to characterize the waste and provide EHS with the necessary

information.

Methodology:

Personal Protective Equipment (PPE): Before handling Timelotem, ensure appropriate PPE

is worn, including a lab coat, safety goggles, and chemical-resistant gloves.

Waste Identification and Segregation:

Treat Timelotem as a hazardous waste of unknown characteristics.

Do not mix Timelotem waste with other chemical waste streams.

Collect all materials contaminated with Timelotem, such as gloves, pipette tips, and empty

containers, in a dedicated and clearly labeled hazardous waste container.

Labeling:

Label the waste container with "Hazardous Waste," the name "Timelotem," the chemical

formula (C17H18FN3S), and the estimated quantity.

Include the date of waste generation and the name of the generating researcher or lab.
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Information Gathering:

Compile all known information about Timelotem, including its chemical structure, any

known reactivity, and the information presented in the table above.

Note any solvents or other chemicals used in conjunction with Timelotem, as these will be

part of the waste profile.

Consultation with Environmental Health and Safety (EHS):

Contact your institution's EHS department and provide them with all the compiled

information.

EHS will use this information to classify the waste according to federal, state, and local

regulations.

Follow the specific instructions provided by EHS for the final disposal of the Timelotem
waste. They will arrange for a pickup by a certified hazardous waste disposal company.

Logical Workflow for Chemical Waste Disposal
The following diagram illustrates the decision-making process for the proper disposal of a

laboratory chemical, emphasizing the critical role of the Safety Data Sheet (SDS) and the

institutional Environmental Health and Safety (EHS) office.
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Start: Chemical Waste Generated

Is a Safety Data Sheet (SDS)
available for the chemical?

Consult Section 13:
Disposal Considerations in SDS

Yes

Treat as Unknown Hazardous Waste

No

Follow specific disposal
instructions provided in the SDS.

Compile all known chemical
properties and information.

Contact Institutional Environmental
Health & Safety (EHS) Office

Follow EHS guidance for
labeling, storage, and disposal.

End: Proper Disposal

Click to download full resolution via product page

Caption: General workflow for determining the proper disposal route for a laboratory chemical.
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By following these general procedures and working closely with the institutional EHS

department, researchers can ensure the safe and compliant disposal of research chemicals like

Timelotem, for which specific handling information is not readily available. This approach

upholds the core principles of laboratory safety and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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